Cas no 14419-77-3 (2(1H)-Pyrimidinone-5-t,4-amino- (9CI))
14419-77-3 structure
Product Name:2(1H)-Pyrimidinone-5-t,4-amino- (9CI)
CAS No:14419-77-3
MF:C4H5N3O
MW:113.110109329224
CID:169364
PubChem ID:6913227
Update Time:2025-04-19
2(1H)-Pyrimidinone-5-t,4-amino- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone-5-t,4-amino- (9CI)
- 6-amino-5-tritio-1H-pyrimidin-2-one
- CYTOSINE-5-3H RADIOCHEMICAL PURITY:APPRO X. 95
- 2(1H)-Pyrimidinone-5-t, 4-amino-
- 6-amino(5-~3~H)pyrimidin-2(1H)-one
- Cytosine-5-3H
- Cytosine-5-t
- CYTOSINE-[5-3H], 10-20 CI(370-740 GBQ)/MMOL, HPLC PURIFIED 97%
- 14419-77-3
- DTXSID10162643
-
- Inchi: 1S/C4H5N3O/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8)/i1T
- InChI Key: OPTASPLRGRRNAP-CNRUNOGKSA-N
- SMILES: O=C1N=CC([3H])=C(N)N1
Computed Properties
- Exact Mass: 115.05979
- Monoisotopic Mass: 113.051486
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.7
- Topological Polar Surface Area: 67.5
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 67.48
2(1H)-Pyrimidinone-5-t,4-amino- (9CI) Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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